![molecular formula C23H25FN4 B11031998 N-(4-fluorophenyl)-4-(2,2,4,6-tetramethyl-1,2,3,4-tetrahydroquinolin-7-yl)pyrimidin-2-amine](/img/structure/B11031998.png)
N-(4-fluorophenyl)-4-(2,2,4,6-tetramethyl-1,2,3,4-tetrahydroquinolin-7-yl)pyrimidin-2-amine
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Overview
Description
- Its structure comprises a pyrimidine core substituted with a fluorophenyl group and a tetrahydroquinoline moiety.
- The compound’s unique arrangement of functional groups makes it intriguing for various applications.
N-(4-fluorophenyl)-4-(2,2,4,6-tetramethyl-1,2,3,4-tetrahydroquinolin-7-yl)pyrimidin-2-amine: , commonly referred to as , is a synthetic organic molecule.
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
Comparison with Similar Compounds
Unique Features:
Similar Compounds:
Properties
Molecular Formula |
C23H25FN4 |
---|---|
Molecular Weight |
376.5 g/mol |
IUPAC Name |
N-(4-fluorophenyl)-4-(2,2,4,6-tetramethyl-3,4-dihydro-1H-quinolin-7-yl)pyrimidin-2-amine |
InChI |
InChI=1S/C23H25FN4/c1-14-11-18-15(2)13-23(3,4)28-21(18)12-19(14)20-9-10-25-22(27-20)26-17-7-5-16(24)6-8-17/h5-12,15,28H,13H2,1-4H3,(H,25,26,27) |
InChI Key |
IXRIBIGPWJESJW-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC(NC2=C1C=C(C(=C2)C3=NC(=NC=C3)NC4=CC=C(C=C4)F)C)(C)C |
Origin of Product |
United States |
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